Bcl-W
  • A-1210477
    A-1210477
    • Cat. No.:
    • B605033
    • CAS No.:
    • Molecular Formula:
    • C46H55N7O7S
    • Molecular Weight:
    • 850.0 g/mol
    Description
    A-1210477 is an inhibitor of the antiapoptotic Bcl-2 family protein myeloid cell leukemia-1 (Mcl-1;  Ki = 0.43 nM and IC50 = 26.2 nM) that demonstrates >100-fold selectivity over other Bcl-2 family members ...
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  • A-1331852
    A-1331852
    • Cat. No.:
    • B605036
    • CAS No.:
    • 1430844-80-6
    • Molecular Formula:
    • C38H38N6O3S
    • Molecular Weight:
    • 658.82
    Description
    A-1331852 is an orally bioavailable Bcl-xL inhibitor that selectively binds Bcl-xL over Bcl-2, Mcl-1, and Bcl-W (Kis = <0.01, 6, 142, and 4 nM, respectively). It inhibits growth of Bcl-xL-dependent MOLT-4, but n...
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  • Obatoclax Mesylate
    Obatoclax Mesylate
    • Cat. No.:
    • B1255366
    • CAS No.:
    • Molecular Formula:
    • C21H23N3O4S
    • Molecular Weight:
    • 413.5 g/mol
    Description
    Obatoclax Mesylate is the mesylate salt of obatoclax, a synthetic small-molecule inhibitor of the bcl-2 family of proteins with potential pro-apoptotic and antineoplastic activities. Obatoclax binds to members o...
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  • UMI-77
    UMI-77
    • Cat. No.:
    • B1682699
    • CAS No.:
    • Molecular Formula:
    • C18H14BrNO5S2
    • Molecular Weight:
    • 468.3 g/mol
    Description
    Myeloid cell leukemia-1 (Mcl-1) is a potent anti-apoptotic protein and a member of the pro-survival Bcl-2 family. UMI-77 is a selective Mcl-1 inhibitor with a Ki value of 490 nM and exhibits selectivity over oth...
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  • ABT-737
    ABT-737
    • Cat. No.:
    • B1684200
    • CAS No.:
    • 852808-04-9
    • Molecular Formula:
    • C42H45ClN6O5S2
    • Molecular Weight:
    • 813.4 g/mol
    Description
    ABT-737 is a biphenyl that is 4-chloro-1,1'-biphenyl substituted by a (4-{4-[(4-{[(2R)-4-(dimethylamino)-1-(phenylsulfanyl)butan-2-yl]amino}-3-nitrobenzene-1-sulfonyl)carbamoyl]phenyl}piperazin-1-yl)methyl group...
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  • A-1331852
    A-1331852
    • Cat. No.:
    • B10779184
    • CAS No.:
    • Molecular Formula:
    • C38H38N6O3S
    • Molecular Weight:
    • 658.8 g/mol
    Description
    a Bcl-X(L) inhibitor;  structure in first source
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  • Mcl-1 inhibitor 6
    Mcl-1 inhibitor 6
    • Cat. No.:
    • B10831235
    • CAS No.:
    • Molecular Formula:
    • C26H28ClNO6S
    • Molecular Weight:
    • 518.0 g/mol
    Description
    Mcl-1 inhibitor 6 is a useful research compound. Its molecular formula is C26H28ClNO6S and its molecular weight is 518.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mcl-1 inhibitor 6 sui...
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  • Obatoclax Mesylate
    Obatoclax Mesylate
    • Cat. No.:
    • B15560850
    • CAS No.:
    • Molecular Formula:
    • C21H23N3O4S
    • Molecular Weight:
    • 413.5 g/mol
    Description
    Obatoclax Mesylate is a useful research compound. Its molecular formula is C21H23N3O4S and its molecular weight is 413.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Obatoclax Mesylate su...
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  • Obatoclax Mesylate
    Obatoclax Mesylate
    • Cat. No.:
    • B15560871
    • CAS No.:
    • Molecular Formula:
    • C21H23N3O4S
    • Molecular Weight:
    • 413.5 g/mol
    Description
    Obatoclax Mesylate is the mesylate salt of obatoclax, a synthetic small-molecule inhibitor of the bcl-2 family of proteins with potential pro-apoptotic and antineoplastic activities. Obatoclax binds to members o...
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  • A-1210477
    A-1210477
    • Cat. No.:
    • B15582773
    • CAS No.:
    • Molecular Formula:
    • C46H55N7O7S
    • Molecular Weight:
    • 850.0 g/mol
    Description
    an MCL-1 inhibitor;  structure in first source
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